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Compound of Interest

Compound Name:
(S)-

cyclobutyl(phenyl)methanamine

Cat. No.: B3210679 Get Quote

A comparative analysis of (S)-cyclobutyl(phenyl)methanamine, a versatile building block in

medicinal chemistry, reveals its significance in the synthesis of complex organic molecules and

its potential as a pharmacologically active agent.[1][2] This guide provides a comparative

overview of its properties and applications, placing it alongside structurally related compounds

used in drug discovery.

(S)-cyclobutyl(phenyl)methanamine hydrochloride is noted for its unique structural features,

combining a cyclobutyl group with a phenyl ring, which contributes to its distinct

pharmacological properties.[1] Research indicates its interaction with various neurotransmitter

systems, notably as a modulator of the histamine H3 receptor and its ability to increase

serotonin and dopamine levels in rodent models.[1] The rigid, puckered conformation of the

cyclobutane ring is a key feature, offering advantages in potency, selectivity, and

pharmacokinetic profiles when incorporated into drug candidates.[3]

Structural and Physicochemical Comparison
A comparison with structurally similar amines highlights the unique position of (S)-
cyclobutyl(phenyl)methanamine. The following table summarizes key properties of the target

compound and selected alternatives.
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Compound
Name

CAS Number
Molecular
Formula

Molecular
Weight ( g/mol
)

Key Structural
Features

(S)-

cyclobutyl(phenyl

)methanamine

hydrochloride

1202478-42-9 C₁₁H₁₆ClN 197.70

Chiral S-

configuration;

cyclobutyl and

phenyl groups.[1]

(R)-

cyclobutyl(phenyl

)methanamine

hydrochloride

1956435-19-0 C₁₁H₁₆ClN 197.70

Enantiomer with

R-configuration,

leading to

different

biological activity.

[1]

(S)-2-Methyl-1-

phenylpropan-1-

amine

hydrochloride

68906-27-4 C₁₀H₁₆ClN 185.69

Branched methyl

group instead of

a cyclobutyl ring,

altering

lipophilicity.[1]

[1-(3-

(Trifluoromethyl)

phenyl)cyclobutyl

]methanamine

hydrochloride

1039932-76-7 C₁₂H₁₅ClF₃N 265.71

Trifluoromethyl

group on the

phenyl ring,

enhancing

electron-

withdrawing

effects.[1]

2-Cyclobutyl-1-

phenylethanamin

e hydrochloride

2197062-46-5 C₁₂H₁₈ClN 211.73

Ethyl linker

between

cyclobutyl and

phenyl groups,

increasing

flexibility.[1]

Biological Activity and Applications
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(S)-cyclobutyl(phenyl)methanamine and its derivatives are primarily explored for their effects

on the central nervous system. The primary amine functionality and the specific

stereochemistry are crucial for their interaction with biological targets.

Compound/Class
Primary Biological
Target(s)

Reported
Effects/Applications

(S)-

cyclobutyl(phenyl)methanamin

e

Histamine H3 receptor,

Monoamine transporters

Potential modulation of

cognitive functions, appetite,

and sleep-wake cycles.[1]

Increased serotonin and

dopamine levels in animal

models.[1]

Trifluoromethyl-substituted

analogs

Serotonin (5-HT) receptors,

Monoamine transporters

Potential for enhanced

metabolic stability and receptor

interaction due to the

trifluoromethyl group.[4]

General Cyclobutane

Derivatives

Various (e.g., kinases,

hormone receptors)

Used to improve potency,

selectivity, and

pharmacokinetic profiles of

drug candidates.[3][5]

Synthesis and Experimental Protocols
The synthesis of cyclobutyl(phenyl)methanamine derivatives is a key aspect of their

application. Below are representative experimental workflows and protocols.

General Synthesis Workflow
The following diagram illustrates a generalized synthetic route to substituted

cyclobutyl(phenyl)methanamines, starting from a substituted phenyl cyclobutanecarbonitrile.

General synthesis workflow for (phenyl)cyclobutylmethanamines.

Experimental Protocol: Synthesis of [1-(4-
chlorophenyl)cyclobutyl]methanamine
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This protocol is adapted from a documented synthesis of a derivative of the target compound.

[6]

Materials:

(4-chlorophenyl)cyclobutanecarbonitrile (985 mg, 5.14 mmol)

Anhydrous Tetrahydrofuran (THF) (22 mL)

2.4 M Lithium aluminum hydride (LAH) in THF (5.4 mL, 12.8 mmol)

Water

1 M Sodium hydroxide (NaOH)

Sodium sulfate (Na₂SO₄)

Procedure:

A solution of (4-chlorophenyl)cyclobutanecarbonitrile in anhydrous THF is prepared in a

round-bottomed flask and cooled to 0 °C under a nitrogen atmosphere.

2.4 M LAH in THF is added to the stirred solution at 0 °C.

The reaction mixture is allowed to warm to room temperature and stirred for 2 hours.

The reaction is quenched at 0 °C by the sequential addition of water (490 μL), 1 M NaOH

(516 μL), and additional water.

The resulting heterogeneous mixture is stirred at room temperature for 15 minutes.

The mixture is dried over sodium sulfate, filtered, and the filtrate is concentrated under

reduced pressure.

The crude product is purified by flash chromatography on silica gel to afford the title

compound.[6]

Potential Mechanism of Action
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The proposed mechanism of action for the neurological effects of (S)-
cyclobutyl(phenyl)methanamine involves the modulation of neurotransmitter release,

potentially through interaction with presynaptic histamine H3 autoreceptors.

Hypothesized signaling pathway for neurotransmitter modulation.

In conclusion, (S)-cyclobutyl(phenyl)methanamine serves as an important chiral building

block in drug discovery, particularly for compounds targeting the central nervous system. Its

rigid cyclobutyl moiety offers stereochemical advantages and favorable pharmacokinetic

properties compared to more flexible alkyl or larger cycloalkyl analogs. While direct

comparative clinical or extensive preclinical data remains limited in publicly accessible

literature, the foundational chemical and preliminary biological information underscores its

potential for the development of novel therapeutics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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